N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylpropanamide

• IUPAC Name: N-[5-cyclopropyl-2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C22H25N5O2/c1-3-17-14(2)23-22(25-21(17)29)27-19(13-18(26-27)16-10-11-16)24-20(28)12-9-15-7-5-4-6-8-15/h4-8,13,16H,3,9-12H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key: OXEBXHMGVKEUQW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)CCC4=CC=CC=C4)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol
• CAS No.: 1207019-41-7

Description

N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.475. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-Inflammatory Potential

The chemical compound N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylpropanamide is part of a broader class of compounds that have been synthesized and evaluated for their potential in medical applications, particularly in anticancer and anti-inflammatory treatments. Although direct studies on this specific compound may not be available, research on similar pyrazolopyrimidines derivatives provides insights into their applications.

• Anticancer Activity

  Novel pyrazolopyrimidines derivatives have been synthesized and tested for their cytotoxic effects against various cancer cell lines, such as HCT-116 and MCF-7. These compounds have shown potential as anticancer agents, with specific derivatives exhibiting significant cytotoxicity and being compared to standard anticancer drugs for their effectiveness. The structural modifications in these molecules contribute to their anticancer properties, demonstrating the importance of chemical synthesis in drug discovery and development (Rahmouni et al., 2016).

• Anti-Inflammatory Activity

  Additionally, certain pyrazolopyrimidines derivatives have been explored for their anti-inflammatory properties. The synthesis and biological evaluation of these compounds have led to the identification of molecules with potent anti-inflammatory activity, potentially offering new therapeutic options for treating inflammation-related conditions. These findings underscore the versatility of pyrazolopyrimidines derivatives in addressing various health issues beyond cancer treatment.